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Compound of Interest

Compound Name: CFTR(inh)-172

Cat. No.: B1668465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of a stock solution of

CFTR(inh)-172, a potent and selective inhibitor of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride channel.[1][2] Accurate preparation of this stock

solution is critical for reliable and reproducible experimental results in research and drug

development applications.

Physicochemical Properties
CFTR(inh)-172 is a small molecule belonging to the thiazolidinone class.[3][4] Its key

properties are summarized in the table below for easy reference.
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Property Value Source

Synonyms
CFTRinh-172, CFTRinh172,

CFTR Inhibitor-172
[5]

Molecular Formula C₁₈H₁₀F₃NO₃S₂ [2][6]

Molecular Weight 409.4 g/mol [2][3][6]

CAS Number 307510-92-5 [2][6]

Appearance Yellow solid [7]

Purity ≥95% to ≥98% (by HPLC) [7]

Solubility

   in DMSO ≥5 mg/mL to ≥40.9 mg/mL [5][6][7][8]

   in Water Insoluble [6]

   in Ethanol Insoluble [6]

Storage (Solid) -20°C for up to 3 years [5][8]

Storage (Stock Solution) -20°C or -80°C [6][7][9]

Experimental Protocol: Preparation of a 10 mM
CFTR(inh)-172 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CFTR(inh)-172 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for subsequent dilutions to

working concentrations for various cellular assays.

Materials
CFTR(inh)-172 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Acclimatize Reagents: Allow the vial of CFTR(inh)-172 powder and the bottle of DMSO to

reach room temperature before opening to prevent condensation of atmospheric moisture.

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of CFTR(inh)-172 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.094 mg of CFTR(inh)-172 (Molecular Weight =

409.4 g/mol ).

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 409.4 g/mol x 1000 mg/g = 4.094 mg

Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the CFTR(inh)-172 powder. For the example above, add 1 mL of DMSO.

Close the tube or vial securely.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[5] Gentle

warming to 37°C for a short period (e.g., 10 minutes) can also aid in dissolution.[6]

Aliquoting and Storage:

Once the CFTR(inh)-172 is completely dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. This practice

minimizes freeze-thaw cycles which can degrade the compound.[9]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C. Stock solutions are reported to be stable for at least 1

to 6 months at -20°C or -80°C.[7][9] For longer-term storage, -80°C is preferable.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the CFTR(inh)-172 stock

solution.
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Workflow for CFTR(inh)-172 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM CFTR(inh)-172 stock solution.
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Mechanism of Action
CFTR(inh)-172 is a selective and reversible blocker of the CFTR chloride channel.[2] It has

been shown to inhibit CFTR-mediated short-circuit current in a voltage-independent manner

with a Ki of approximately 300 nM.[1][4][9] The inhibitor is thought to bind within the pore of the

CFTR channel, leading to allosteric inhibition of channel gating. At concentrations effective for

CFTR inhibition, it does not significantly affect other channels or transporters such as non-

CFTR Cl⁻ channels, multidrug resistance protein-1 (MDR-1), or ATP-sensitive K+ channels.[4]

[6]

Application Recommendations
The prepared 10 mM stock solution can be diluted in appropriate cell culture media or buffer to

achieve the desired final working concentration for various assays. A common working

concentration for cell-based assays is in the range of 1-10 µM.[5] It is important to note that the

final concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cellular toxicity. Some studies have indicated that at higher concentrations (e.g., 50

µM), CFTR(inh)-172 may induce cell death.[10] Therefore, it is crucial to perform dose-

response experiments to determine the optimal, non-toxic working concentration for your

specific cell type and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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